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Hypophosphorous acid Hypophosphorous acid Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
Brand Name: Vulcanchem
CAS No.: 6303-21-5
VCID: VC0025596
InChI: InChI=1S/HO2P/c1-3-2/h3H/p+1
SMILES: O[PH+]=O
Molecular Formula: H2O2P+
Molecular Weight: 64.989 g/mol

Hypophosphorous acid

CAS No.: 6303-21-5

Main Products

VCID: VC0025596

Molecular Formula: H2O2P+

Molecular Weight: 64.989 g/mol

Hypophosphorous acid - 6303-21-5

CAS No. 6303-21-5
Product Name Hypophosphorous acid
Molecular Formula H2O2P+
Molecular Weight 64.989 g/mol
IUPAC Name hydroxy(oxo)phosphanium
Standard InChI InChI=1S/HO2P/c1-3-2/h3H/p+1
Standard InChIKey GQZXNSPRSGFJLY-UHFFFAOYSA-N
SMILES O[PH+]=O
Canonical SMILES [H+].[O-]P=O
Description Hypophosphorous acid is a phosphorus oxoacid and a powerful reducing agent with molecular formula H3PO2. Inorganic chemists refer to the free acid by this name (also as /HPA/), or the acceptable name of phosphinic acid. It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols. The formula for hypophosphorous acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2 which highlights its monoprotic character. Salts derived from this acid are called phosphinates (hypophosphites).
Synonyms hypophosphorous;hypophosphorousacid(corrosiveliquid,acidic,inorganic,n.o.s.);Hypophosphorousacid50%;HYPOPHOSPHORIC ACID;HYPOPHOSPHOROUS ACID;HYPOPHOSPHORUS ACID;PHOSPHINIC ACID;Hypophoaphoeous acid
Reference 1: Liu Y, Garnham CP, Roll-Mecak A, Tanner ME. Phosphinic acid-based inhibitors
of tubulin polyglutamylases. Bioorg Med Chem Lett. 2013 Aug 1;23(15):4408-12.
doi: 10.1016/j.bmcl.2013.05.069. Epub 2013 May 30. PubMed PMID: 23777780; PubMed
Central PMCID: PMC3725182.


2: Notni J, Šimeček J, Wester HJ. Phosphinic acid functionalized
polyazacycloalkane chelators for radiodiagnostics and radiotherapeutics: unique
characteristics and applications. ChemMedChem. 2014 Jun;9(6):1107-15. doi:
10.1002/cmdc.201400055. Epub 2014 Apr 3. Review. Erratum in: ChemMedChem. 2014
Dec;9(12):2614. PubMed PMID: 24700633.


3: Burrow RA, Siqueira da Silva RM. (9H-Fluoren-9-yl)(phen-yl)phosphinic acid.
Acta Crystallogr Sect E Struct Rep Online. 2013 Jan 1;69(Pt 1):o1. doi:
10.1107/S160053681204891X. Epub 2012 Dec 5. PubMed PMID: 23476362; PubMed Central
PMCID: PMC3588309.


4: Deep A, Sharma AL, Tuteja SK, Paul AK. Phosphinic acid functionalized carbon
nanotubes for sensitive and selective sensing of chromium(VI). J Hazard Mater.
2014 Aug 15;278:559-65. doi: 10.1016/j.jhazmat.2014.06.043. Epub 2014 Jun 28.
PubMed PMID: 25016454.


5: Burrow RA, da Silva RM. rac-Eth-yl(phen-yl)phosphinic acid. Acta Crystallogr
Sect E Struct Rep Online. 2012 Dec 1;68(Pt 12):o3488. doi:
10.1107/S160053681204812X. Epub 2012 Nov 30. PubMed PMID: 23476296; PubMed
Central PMCID: PMC3589060.
PubChem Compound 6326996
Last Modified Nov 11 2021
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